Reference Substances Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
VCID | Product Name | CAS No. | MF |
---|---|---|---|
VC0015249 | 2-Amino-3-bromo-5-phenylpyridine | 107351-80-4 | C11H9BrN2 |
VC0015248 | 2-Amino-3-methylamino-5-phenylpyridine | 107351-81-5 | C12H13N3 |
VC0015247 | 1-Methyl-6-Phenyl-1,3-Dihydro-2h-Imidazo[4,5-B]pyridin-2-One | 120889-04-5 | C13H11N3O |
VC0015246 | 2-Chloro-1-methyl-6-phenylimidazo[4,5-b]pyridine | 120889-05-6 | C13H10ClN3 |
VC0015282 | (+)-Tramadol Hydrochloride | 148229-78-1 | C16H26ClNO2 |
VC0015283 | (-)-Tramadol Hydrochloride | 148229-79-2 | C16H26ClNO2 |
VC0015281 | (+/-)-trans-1,2-Bis(chloroacetamido)cyclohexane | 150576-46-8 | C₁₀H₁₆Cl₂N₂O₂ |
VC0015285 | 2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine | 3056-18-6 | C₁₆H₁₆Cl₂N₄O₇ |
VC0015250 | 2-Amino-5-phenylpyridine | 33421-40-8 | C11H10N2 |
VC0015242 | (2,5-Dioxopyrrolidin-1-yl) 2-[(2,2,2-trifluoroacetyl)amino]acetate | 3397-30-6 | C8H7F3N2O5 |
VC0015279 | 1,5-Anhydro-D-mannitol | 492-93-3 | C₆H₁₂O₅ |
VC0015302 | 5-Bromouracil | 51-20-7 | C4H3BrN2O2 |
VC0015295 | Xanthopurpurin | 518-83-2 | C14H8O4 |
VC0015288 | 1-O-Acetyl-2-N-phthalimidoaminoethanol | 5466-90-0 | C12H11NO4 |
VC0015300 | [3-(Hydroxymethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrol-1-yl]oxidanyl | 55738-75-5 | C₉H₁₆NO₂ |
VC0015296 | 4-Methylumbelliferyl β-D-Mannopyranoside | 67909-30-2 | C16H18O8 |
VC0015278 | 2’,3’,5’-Tri-O-acetyl Guanosine | 6979-94-8 | C16H19N5O8 |
VC0015284 | rac trans-1,2-Dihydroxy-1,2-dihydronaphthalene | 771-16-4 | C10H10O2 |
VC0015293 | Tert-Butyl 2-((diphenylmethylene)amino)acetate | 81477-94-3 | C19H21NO2 |
VC0015291 | Benzyl Acetoacetic Amide | 882-36-0 | C11H13NO2 |
VC0015289 | N-Acetoacetyl-N-methyl-2-(3,4-dimethoxyphenyl)ethylamine | 887352-04-7 | C15H21NO4 |
VC0015243 | 1,2-Dichloro-4-[[4-(2-methylsulfonylsulfanylethyl)phenoxy]methyl]benzene | 887354-40-7 | C16H16Cl2O3S2 |
VC0015276 | Methyl 1,4-Dihydro-2,6-dimethyl-4-(2’-trifluoromethyl)phenyl-pyridine-5-carboxylate-3-phenylmethyl C | 887407-01-4 | C24H23F3N2O3 |
VC0015277 | Methyl 1,4-Dihydro-4-(2’-trifluoromethyl)phenyl-pyridine-3-carboxylate-5-ethyl Carboxamide | 887407-06-9 | C19H21F3N2O3 |
VC0015290 | 3-(3,4-Dimethoxyphenyl)-1-O-tosylpropanol | 99203-66-4 | C18H22O5S |